3-(Cyclopropyl(trifluoromethyl)amino)phenol

• Molecular Formula: C10H10F3NO
• Molecular Weight: 217.19 g/mol
• IUPAC Name: 3-[cyclopropyl(trifluoromethyl)amino]phenol
• InChI: InChI=1S/C10H10F3NO/c11-10(12,13)14(7-4-5-7)8-2-1-3-9(15)6-8/h1-3,6-7,15H,4-5H2
• InChI Key: RIWQWYVJGXQPGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(C2=CC(=CC=C2)O)C(F)(F)F

Description

3-(Cyclopropyl(trifluoromethyl)amino)phenol is an organic compound with the molecular formula C11H12F3NO.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Cyclopropyl(trifluoromethyl)amino)phenol can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically uses palladium catalysts and boron reagents under mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale Suzuki–Miyaura coupling reactions, utilizing optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can further enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(Cyclopropyl(trifluoromethyl)amino)phenol undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts for coupling reactions, oxidizing agents like potassium permanganate for oxidation, and reducing agents like sodium borohydride for reduction .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce alcohols or amines .

Scientific Research Applications

3-(Cyclopropyl(trifluoromethyl)amino)phenol has a wide range of scientific research applications, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs and pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Cyclopropyl(trifluoromethyl)amino)phenol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity, and influencing various biochemical processes . The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-(Cyclopropyl(trifluoromethyl)amino)phenol include other phenol derivatives with cyclopropyl and trifluoromethyl substitutions, such as:

• 3-(Cyclopropylmethyl)phenol
• 3-(Trifluoromethyl)phenol
• 3-(Cyclopropylamino)phenol

Uniqueness

What sets this compound apart from these similar compounds is the presence of both cyclopropyl and trifluoromethyl groups on the phenol ring. This unique combination of substituents imparts distinct chemical and biological properties, making it a valuable compound for various research applications .